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Compound of Interest

Compound Name: 1-Pentadecene

CAS No.: 27251-68-9

Cat. No.: B7799424

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Pentadecene is a long-chain aliphatic alkene that serves as a valuable intermediate in

organic synthesis and is a component of various natural products. Nuclear Magnetic

Resonance (NMR) spectroscopy is an essential analytical technique for the structural

elucidation and purity assessment of such compounds. This application note provides a

detailed protocol and spectral analysis of 1-pentadecene using 1H and 13C NMR

spectroscopy. The data presented herein can be used as a reference for the characterization of

1-pentadecene and related long-chain terminal alkenes.

Data Presentation
The 1H and 13C NMR spectral data for 1-pentadecene, recorded in deuterated chloroform

(CDCl3), are summarized in the tables below. These tables provide chemical shifts (δ),

multiplicities, coupling constants (J), and assignments for the key signals.
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Table 1: 1H NMR Spectral Data of 1-Pentadecene in
CDCl3

Signal
Chemical
Shift (δ,
ppm)

Multiplicity
Coupling
Constants
(J, Hz)

Integration Assignment

H-1a ~4.92 ddt

J_trans_ =

17.0, J_gem_

= 1.8,

J_allylic_ =

1.4

1H
=CHH (trans

to H-2)

H-1b ~4.98 ddt

J_cis_ = 10.2,

J_gem_ =

1.8, J_allylic_

= 1.4

1H
=CHH (cis to

H-2)

H-2 ~5.81 ddt

J_trans_ =

17.0, J_cis_ =

10.2,

J_vicinal_ =

6.7

1H -CH=

H-3 ~2.04 m - 2H =CH-CH₂-

H-4 to H-14 ~1.26 br s - 22H -(CH₂)₁₁-

H-15 ~0.88 t J = 6.8 3H -CH₃

Note: The chemical shifts for the vinylic protons (H-1a, H-1b, and H-2) are complex multiplets.

The provided values are approximate centers of the multiplets. Coupling constants are typical

values for terminal alkenes.

Table 2: 13C NMR Spectral Data of 1-Pentadecene in
CDCl3[1]
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Carbon Chemical Shift (δ, ppm) Assignment

C-1 114.1 =CH₂

C-2 139.2 -CH=

C-3 33.9 =CH-CH₂-

C-4 29.1 -CH₂-

C-5 to C-12 29.3 - 29.7 -(CH₂)₈-

C-13 31.9 -CH₂-

C-14 22.7 -CH₂-

C-15 14.1 -CH₃

Note: The assignments for the central methylene carbons (C-5 to C-12) are approximate due to

signal overlap in the broadband-decoupled spectrum.

Experimental Protocols
A detailed methodology for acquiring high-quality 1H and 13C NMR spectra of 1-pentadecene
is provided below.

Sample Preparation
Sample Quantity: For 1H NMR, dissolve 5-10 mg of 1-pentadecene in approximately 0.6 mL

of deuterated chloroform (CDCl3). For 13C NMR, a more concentrated sample of 20-50 mg

in 0.6 mL of CDCl3 is recommended to achieve a good signal-to-noise ratio in a reasonable

time.

Solvent: Use high-purity CDCl3 containing tetramethylsilane (TMS) as an internal standard

(δ = 0.00 ppm).

NMR Tube: Transfer the solution to a clean, dry 5 mm NMR tube. Ensure the sample height

is sufficient to be within the detection region of the NMR probe (typically 4-5 cm).
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Filtration: If any solid particles are present, filter the solution through a small plug of glass

wool in a Pasteur pipette directly into the NMR tube to avoid magnetic field inhomogeneities.

NMR Data Acquisition
Instrumentation: The spectra should be acquired on a high-resolution NMR spectrometer

(e.g., 400 MHz or higher).

Locking and Shimming: Insert the sample into the spectrometer and lock onto the deuterium

signal of the CDCl3. Perform automated or manual shimming to optimize the magnetic field

homogeneity and obtain sharp, symmetrical peaks.

1H NMR Parameters:

Pulse Sequence: Standard single-pulse experiment.

Number of Scans (NS): 8 to 16 scans are typically sufficient.

Acquisition Time (AQ): 2-4 seconds.

Relaxation Delay (D1): 1-2 seconds.

Spectral Width: Set to cover the expected range of proton signals (e.g., 0 to 10 ppm).

13C NMR Parameters:

Pulse Sequence: Standard proton-decoupled single-pulse experiment.

Number of Scans (NS): A higher number of scans (e.g., 1024 or more) is generally

required due to the low natural abundance of 13C.

Acquisition Time (AQ): 1-2 seconds.

Relaxation Delay (D1): 2-5 seconds. A longer delay may be necessary for the quantitative

analysis of quaternary carbons, though none are present in 1-pentadecene.

Spectral Width: Set to cover the expected range of carbon signals (e.g., 0 to 150 ppm).

Data Processing:
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Apply a Fourier transform to the acquired Free Induction Decay (FID).

Phase the spectrum to obtain pure absorption lineshapes.

Calibrate the chemical shift scale using the TMS signal at 0.00 ppm.

Integrate the signals in the 1H NMR spectrum.

Perform peak picking to identify the chemical shifts of all signals.

Mandatory Visualization
The following diagrams illustrate the experimental workflow and the structural correlations for

the NMR analysis of 1-pentadecene.
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Caption: Experimental workflow for NMR analysis of 1-Pentadecene.
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1-Pentadecene Structure

1H NMR Signals

13C NMR SignalsCH₃-(CH₂)₁₁-CH₂-CH=CH₂

H-15 (~0.88 ppm)

CH₃-

H-4 to H-14 (~1.26 ppm)

-(CH₂)₁₁-

H-3 (~2.04 ppm)
-CH₂-CH=

H-1, H-2 (4.9-5.9 ppm)-CH=CH₂

C-15 (~14.1 ppm)

CH₃-

C-4 to C-14 (22.7-31.9 ppm)

-(CH₂)₁₁-CH₂-

C-3 (~33.9 ppm)

-CH₂-CH=

C-1, C-2 (114.1, 139.2 ppm)

-CH=CH₂

Click to download full resolution via product page

Caption: Structural correlations of 1H and 13C NMR signals for 1-Pentadecene.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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